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Compound of Interest

Compound Name: 3-Butenenitrile

Cat. No.: B123554

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 3-Butenenitrile (Allyl Cyanide), ensuring the safety of laboratory
personnel and compliance with environmental regulations. Researchers, scientists, and drug
development professionals should adhere to these procedures to minimize risks associated
with this hazardous chemical.

3-Butenenitrile is a flammable and toxic compound that requires careful handling and

disposal.[1][2] Improper disposal can lead to serious health hazards and environmental
contamination. This guide outlines the necessary steps for the safe management of 3-

Butenenitrile waste.

Immediate Safety and Handling

Before handling 3-Butenenitrile, it is crucial to be familiar with its hazards. This substance is
toxic if swallowed, inhaled, or in contact with skin, and it can cause serious eye and skin
irritation.[2][3][4][5] Always work in a well-ventilated area, preferably under a chemical fume
hood, and wear appropriate personal protective equipment (PPE).[3][4][5][6]

Personal Protective Equipment (PPE) Requirements:
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PPE Category

Specification

Hand Protection

Neoprene or nitrile rubber gloves.

Eye/Face Protection

Chemical safety goggles and/or a face shield.

Skin and Body

Protective clothing, such as a lab coat.

Respiratory

In case of inadequate ventilation, use a NIOSH-
certified respirator with an organic vapor

cartridge.[4]

Spill & Leak Procedures

In the event of a spill, immediate action is necessary to contain the material and prevent

exposure.

Minor Spills:

+ Remove all sources of ignition from the area.[3]

o Ensure adequate ventilation.

o Absorb the spill with an inert material, such as vermiculite, sand, or earth.[3]

o Collect the absorbed material using non-sparking tools and place it into a designated,

labeled container for flammable waste.[3][4]

e Clean the spill area thoroughly with soap and water.

Major Spills:

o Evacuate the area immediately.

 Alert your institution's environmental health and safety (EHS) department.

» Prevent the spill from entering drains or waterways.[3][4][5]

Step-by-Step Disposal Protocol
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Disposal of 3-Butenenitrile must comply with all local, state, and federal regulations.[3][6] Do
not dispose of this chemical down the drain.

o Waste Identification and Classification:
o 3-Butenenitrile is classified as a flammable liquid and a toxic substance.[2][3][4]

o For transportation purposes, it is classified under UN number 2929 (Toxic liquids,
flammable, organic, n.o.s.).[4]

o Waste Collection and Storage:

o Collect waste 3-Butenenitrile in a dedicated, properly labeled, and sealed container. The
container should be compatible with the chemical.

o Store the waste container in a cool, dry, well-ventilated area away from heat, sparks, and
open flames.[3][5][6]

o The storage area should be secure and accessible only to authorized personnel.[3][5][6]
e Treatment and Final Disposal:

o Consult your institution's EHS department for specific procedures and to arrange for
pickup by a licensed hazardous waste disposal contractor.

o The primary recommended method of disposal is incineration in a licensed hazardous
waste facility.[3][4] This may involve mixing the 3-Butenenitrile with a suitable
combustible solvent.

o For unused or uncontaminated 3-Butenenitrile, recycling or reclamation through methods
like filtration or distillation may be an option.[3] Consult with your EHS department to
explore this possibility.

Hazard Classification Summary
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Hazard Class GHS Code Description
o Flammable liquid and vapor.[2]
Flammable Liquid H226
[31[5]
Acute Toxicity (Oral) H301 Toxic if swallowed.[2][3][5]
Acute Toxicity (Inhalation) H331 Toxic if inhaled.[2][3]
o Harmful in contact with skin.[2]
Acute Toxicity (Dermal) H312
[31[5]
Skin Corrosion/Irritation H315 Causes skin irritation.[2][3][5]

Serious Eye Damage/Irritation H319

Causes serious eye irritation.

[2](3]15]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-

Butenenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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